Cas no 2172490-72-9 (4-4-(benzyloxy)-2,6-difluorophenyl-1H-pyrazole)

• Product Name: 4-4-(benzyloxy)-2,6-difluorophenyl-1H-pyrazole
• CAS No: 2172490-72-9
• MF: C₁₆H₁₂F₂N₂O
• MW: 286.276090621948
• CID: 6417186
• PubChem ID: 165465651
• Update Time: 2025-05-24

4-4-(benzyloxy)-2,6-difluorophenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-4-(benzyloxy)-2,6-difluorophenyl-1H-pyrazole
• EN300-1586485
• 4-[4-(benzyloxy)-2,6-difluorophenyl]-1H-pyrazole
• 2172490-72-9

• Inchi： 1S/C16H12F2N2O/c17-14-6-13(21-10-11-4-2-1-3-5-11)7-15(18)16(14)12-8-19-20-9-12/h1-9H,10H2,(H,19,20)
• InChI Key： BERIRKQEYKNJAO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1C=NNC=1)F)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.09176933g/mol
• Monoisotopic Mass: 286.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-4-(benzyloxy)-2,6-difluorophenyl-1H-pyrazole

Comprehensive Overview of 4-4-(benzyloxy)-2,6-difluorophenyl-1H-pyrazole (CAS No. 2172490-72-9)

The compound 4-4-(benzyloxy)-2,6-difluorophenyl-1H-pyrazole (CAS No. 2172490-72-9) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for novel heterocyclic compounds in drug discovery, this molecule stands out for its potential applications in modulating biological pathways. Researchers are particularly interested in its benzyloxy and difluorophenyl moieties, which contribute to its lipophilicity and metabolic stability—key factors in optimizing bioavailability.

In recent years, the scientific community has focused on fluorine-containing compounds like 4-4-(benzyloxy)-2,6-difluorophenyl-1H-pyrazole due to their enhanced binding affinity and selectivity in target interactions. This aligns with trending searches such as "fluorinated pyrazole applications" and "benzyloxy derivatives in drug design." The compound’s CAS No. 2172490-72-9 is frequently queried in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry projects.

From a synthetic perspective, the incorporation of difluorophenyl groups into pyrazole scaffolds has been a hot topic in organic chemistry forums. Discussions often revolve around optimizing reaction conditions for similar structures, addressing challenges like regioselectivity and yield improvement. The benzyloxy substituent further expands its utility, as it can serve as a protective group or participate in cross-coupling reactions—a feature highlighted in recent publications on catalytic methodologies.

Beyond pharmaceuticals, 4-4-(benzyloxy)-2,6-difluorophenyl-1H-pyrazole has potential applications in material science. Its aromatic system and fluorine atoms make it a candidate for designing advanced polymers or liquid crystals, responding to growing interest in "smart materials" and "fluorine-based functional molecules." This dual applicability bridges gaps between disciplines, making it a versatile subject for interdisciplinary research.

Analytical characterization of this compound typically involves techniques such as NMR, HPLC, and mass spectrometry—methods commonly searched by chemists validating synthetic outcomes. The precise identification of CAS No. 2172490-72-9 is critical for reproducibility, a principle emphasized in open-access datasets and AI-driven chemical prediction tools. Such transparency supports the FAIR (Findable, Accessible, Interoperable, Reusable) data initiative, a trending framework in computational chemistry.

Environmental and safety profiles of fluorinated compounds like 4-4-(benzyloxy)-2,6-difluorophenyl-1H-pyrazole are also under scrutiny, aligning with global trends toward sustainable chemistry. Queries like "green synthesis of fluorinated pyrazoles" or "biodegradability of aryl fluorides" reflect this shift. While the compound itself is not classified as hazardous, its derivatives require careful assessment to meet regulatory standards—a topic frequently addressed in ESG (Environmental, Social, and Governance) reports.

In conclusion, 4-4-(benzyloxy)-2,6-difluorophenyl-1H-pyrazole exemplifies the intersection of innovation and practicality in modern chemistry. Its structural features cater to both therapeutic and material science needs, while its CAS No. 2172490-72-9 serves as a gateway for further exploration. As AI-assisted drug discovery and sustainable methodologies evolve, this compound will likely remain a focal point for researchers navigating the next frontier of molecular design.